Cas no 30866-52-5 (Benzenepropanamide,2-chloro-a-phenyl-)

Benzenepropanamide,2-chloro-a-phenyl- structure
30866-52-5 structure
Product Name:Benzenepropanamide,2-chloro-a-phenyl-
CAS No:30866-52-5
MF:C15H14ClNO
MW:259.730762958527
CID:322408
PubChem ID:276493
Update Time:2025-04-19

Benzenepropanamide,2-chloro-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide,2-chloro-a-phenyl-
    • 3-(2-chlorophenyl)-2-phenylpropanamide
    • Benzenepropanamide,2-chloro-a-phenyl
    • DTXSID70298598
    • NSC-124481
    • NSC124481
    • 30866-52-5
    • Inchi: 1S/C15H14ClNO/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-9,13H,10H2,(H2,17,18)
    • InChI Key: FNXKQLAQUNIYMS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CC(C(N)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.07600
  • Monoisotopic Mass: 259.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 3.85190
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